Cas no 383908-63-2 (L-α-phosphatidylserine (Soy, 99%) (sodium salt))

• Product Name: L-α-phosphatidylserine (Soy, 99%) (sodium salt)
• CAS No: 383908-63-2
• MF: C₄₀H₇₃NNaO₁₀P
• MW: 781.971865415573
• CID: 3166369
• PubChem ID: 46891801
• Update Time: 2025-06-07

L-α-phosphatidylserine (Soy, 99%) (sodium salt) Chemical and Physical Properties

Names and Identifiers

• Soy PS, L-alpha-phosphatidylserine (Soy, 99%) (sodium salt), powder
• A-phosphatidylserine (Soy, 99%) (sodium salt)
• 16:0-18:2 PS, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine (sodium salt), powder
• 16:0-18:2 PS, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine (sodium salt), chloroform
• 383908-63-2
• L-
• PHOSPHATIDYLSERINE(SOY)(RG)
• Soy PS, L-alpha-phosphatidylserine (Soy, 99%) (sodium salt), chloroform
• L-α-phosphatidylserine (Soy, 99%) (sodium salt)

• Inchi： 1S/C40H74NO10P.Na/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(43)51-36(34-49-52(46,47)50-35-37(41)40(44)45)33-48-38(42)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2;/h11,13,17-18,36-37H,3-10,12,14-16,19-35,41H2,1-2H3,(H,44,45)(H,46,47);/q;+1/p-1/b13-11-,18-17-;/t36-,37+;/m1./s1
• InChI Key： WPLLCKLCLMRAPV-WHVRKWPVSA-M
• SMILES： P(=O)([O-])(OC[C@@H](C(=O)[O-])[NH3+])OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 781.48697881g/mol
• Monoisotopic Mass: 781.48697881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 39
• Complexity: 976
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Color/Form: 10 mg/mL (870336C-25mg)
  25 mg/mL (870336C-200mg)
  25 mg/mL (870336C-500mg)

L-α-phosphatidylserine (Soy, 99%) (sodium salt) Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylserines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoserines Phosphatidylserines

Additional information on L-α-phosphatidylserine (Soy, 99%) (sodium salt)

Introduction to L-α-phosphatidylserine (Soy, 99%) (sodium salt) and CAS No. 383908-63-2

L-α-phosphatidylserine (Soy, 99%) (sodium salt), identified by the chemical compound code CAS No. 383908-63-2, is a highly specialized lipid derivative that plays a crucial role in the field of biochemistry and pharmaceutical research. This compound is particularly significant due to its structural similarity to natural phosphatidylserine found in cell membranes, making it a valuable tool in various scientific applications.

The molecular structure of L-α-phosphatidylserine (Soy, 99%) (sodium salt) consists of a glycerol backbone, two fatty acid chains, and a phosphate group linked to a serine molecule. The sodium salt form enhances its solubility in aqueous solutions, making it more versatile for laboratory experiments and industrial applications. Its high purity (99%) ensures minimal impurities, which is essential for sensitive biological assays and drug development processes.

In recent years, L-α-phosphatidylserine (Soy, 99%) (sodium salt) has garnered significant attention in the scientific community due to its multifaceted applications. One of the most promising areas of research involves its use in studying neural cell function and memory enhancement. Studies have shown that phosphatidylserine can modulate the activity of neurotransmitter receptors, potentially leading to new therapeutic strategies for cognitive disorders such as Alzheimer's disease.

Furthermore, the role of L-α-phosphatidylserine (Soy, 99%) (sodium salt) in cellular signaling pathways has been extensively explored. Research indicates that this compound can influence the integrity and fluidity of cell membranes, which is critical for maintaining proper cellular function. Its ability to interact with various enzymes and proteins has opened new avenues for developing drugs that target membrane-bound receptors and ion channels.

The soy-derived source of L-α-phosphatidylserine (Soy, 99%) (sodium salt) is particularly noteworthy, as soy products are rich in essential fatty acids and other bioactive compounds. This makes the compound an ideal candidate for nutritional supplements and functional foods aimed at supporting brain health and overall well-being. The high purity ensures that the product meets stringent quality standards, making it reliable for both academic research and commercial applications.

Recent advancements in lipid chemistry have highlighted the importance of phosphatidylserine derivatives in nanotechnology and drug delivery systems. The unique properties of L-α-phosphatidylserine (Soy, 99%) (sodium salt), such as its ability to form stable vesicles and liposomes, have been leveraged to develop novel formulations for targeted drug delivery. These innovations are particularly relevant in oncology, where precise delivery of chemotherapeutic agents is crucial for improving treatment outcomes.

The pharmaceutical industry has also shown interest in L-α-phosphatidylserine (Soy, 99%) (sodium salt) due to its potential role in modulating immune responses. Preclinical studies suggest that this compound can influence the activity of immune cells, making it a promising candidate for developing immunomodulatory therapies. These therapies could have broad applications in treating autoimmune diseases and enhancing vaccine efficacy.

In conclusion, L-α-phosphatidylserine (Soy, 99%) (sodium salt), with its CAS number CAS No. 383908-63-2, represents a significant advancement in biochemistry and pharmaceutical research. Its multifaceted applications in neural science, cellular signaling, nanotechnology, and immunology underscore its importance as a versatile and highly pure lipid derivative. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of medicine and biotechnology.